Cas no 1865503-19-0 (1-Methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine)

1-Methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine is a structurally unique heterocyclic compound featuring a fused bicyclic framework combined with a pyrazole amine moiety. Its rigid 7-oxabicyclo[2.2.1]heptane scaffold enhances stereochemical stability, while the methyl-substituted pyrazole amine group provides reactive sites for further functionalization. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The oxabicyclic system may confer improved metabolic stability and binding affinity in target applications. Its well-defined stereochemistry also makes it valuable for structure-activity relationship studies in drug discovery.

1-Methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine structure

1865503-19-0 structure

Product Name:1-Methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine

CAS No:1865503-19-0

MF:C₁₀H₁₅N₃O

MW:193.245601892471

CID:5714303

PubChem ID:130979568

Update Time:2025-06-07

1-Methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1865503-19-0
- EN300-1149346
- 1-Methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine
- 1H-Pyrazol-5-amine, 1-methyl-3-(7-oxabicyclo[2.2.1]hept-2-yl)-
- Inchi： 1S/C10H15N3O/c1-13-10(11)5-8(12-13)7-4-6-2-3-9(7)14-6/h5-7,9H,2-4,11H2,1H3
- InChI Key： VIJSTWYEUIDHOW-UHFFFAOYSA-N
- SMILES： O1C2CCC1C(C1C=C(N)N(C)N=1)C2

Computed Properties

Exact Mass: 193.121512110g/mol
Monoisotopic Mass: 193.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.53±0.1 g/cm3(Predicted)
Boiling Point: 384.8±32.0 °C(Predicted)
pka: 4.14±0.10(Predicted)

1-Methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1149346-0.05g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0	95%	0.05g	$827.0	2023-10-25
Enamine	EN300-1149346-0.1g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0	95%	0.1g	$867.0	2023-10-25
Enamine	EN300-1149346-0.25g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0	95%	0.25g	$906.0	2023-10-25
Enamine	EN300-1149346-0.5g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0	95%	0.5g	$946.0	2023-10-25
Enamine	EN300-1149346-1.0g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0		1g	$1172.0	2023-06-09
Enamine	EN300-1149346-2.5g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0	95%	2.5g	$1931.0	2023-10-25
Enamine	EN300-1149346-5.0g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0		5g	$3396.0	2023-06-09
Enamine	EN300-1149346-10.0g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0		10g	$5037.0	2023-06-09
Enamine	EN300-1149346-1g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0	95%	1g	$986.0	2023-10-25
Enamine	EN300-1149346-5g	1-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}-1H-pyrazol-5-amine	1865503-19-0	95%	5g	$2858.0	2023-10-25